2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine
Catalog No.
S7353613
CAS No.
M.F
C16H26N4O2
M. Wt
306.40 g/mol
Availability
In Stock
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Product Name
2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine
IUPAC Name
2-methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine
Molecular Formula
C16H26N4O2
Molecular Weight
306.40 g/mol
InChI
InChI=1S/C16H26N4O2/c1-13-11-15(18-16(17-13)21-2)20-7-5-19(6-8-20)12-14-3-9-22-10-4-14/h11,14H,3-10,12H2,1-2H3
InChI Key
QUOQLRIQKJXFOC-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=NC(=N1)OC)N2CCN(CC2)CC3CCOCC3
XLogP3
1.8
Hydrogen Bond Acceptor Count
6
Exact Mass
306.20557608 g/mol
Monoisotopic Mass
306.20557608 g/mol
Heavy Atom Count
22
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